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Compound of Interest

Compound Name: Lansoprazole Sulfide-13C6

Cat. No.: B15555585

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lansoprazole Sulfide-13C6, a stable
isotope-labeled internal standard crucial for the accurate quantification of Lansoprazole and its
metabolites in complex biological matrices. This document outlines its significance in
pharmacokinetic and drug metabolism studies, provides a list of suppliers with key quantitative
data, details a comprehensive experimental protocol for its use, and illustrates the metabolic
pathway of Lansoprazole.

Introduction to Lansoprazole and its Metabolism

Lansoprazole is a widely prescribed proton pump inhibitor (PPI) that effectively suppresses
gastric acid production.[1][2] It is used in the treatment of various acid-related disorders,
including gastroesophageal reflux disease (GERD) and peptic ulcers.[1][2] Upon
administration, Lansoprazole undergoes extensive metabolism in the liver, primarily mediated
by the cytochrome P450 enzymes, specifically CYP2C19 and CYP3A4.[3][4] This metabolic
process results in the formation of several metabolites, including 5-hydroxylansoprazole and
Lansoprazole sulfone.[4] Another key metabolite in this pathway is Lansoprazole sulfide.[5][6]

The use of stable isotope-labeled compounds, such as Lansoprazole Sulfide-13C6, is
indispensable in drug metabolism and pharmacokinetic (DMPK) studies.[7][8] These labeled
molecules serve as ideal internal standards in bioanalytical methods like liquid
chromatography-tandem mass spectrometry (LC-MS/MS), allowing for precise and accurate
guantification by correcting for variability during sample preparation and analysis.[9][10]
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Suppliers and Quantitative Data

For researchers seeking to procure Lansoprazole Sulfide-13C6 for research purposes,
several reputable suppliers offer this compound. The following table summarizes the available
quantitative data from various suppliers.

. Product CAS Molecular . Isotopic
Supplier Purity .
Name Number Formula Enrichment

MedChemEx Lansoprazole  1261392-56- C1013CeH14F3
As per CoA As per CoA

press sulfide-13C6 6 N3OS
Shimadzu [13C6]-

_ 1261392-56- -~ . _ N
(via Lansoprazole 6 Not Specified  High Purity Not Specified
Alsachim) sulfide

_ [13C6]-
ChemicalBoo 1261392-56- N As per N
Lansoprazole Not Specified ) Not Specified
k i 6 Supplier
sulfide

Note: Researchers should consult the Certificate of Analysis (CoA) from the respective supplier
for lot-specific data on purity and isotopic enrichment.

Metabolic Pathway of Lansoprazole

The metabolic conversion of Lansoprazole is a critical aspect of its pharmacokinetic profile. The
following diagram illustrates the primary metabolic pathways involving CYP2C19 and CYP3A4
enzymes.
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Fig. 1: Simplified metabolic pathway of Lansoprazole.

Experimental Protocol: Quantification of
Lansoprazole in Human Plasma using LC-MS/MS
with Lansoprazole Sulfide-13C6 as an Internal
Standard

This protocol provides a robust method for the quantitative analysis of Lansoprazole in human
plasma, a critical procedure in pharmacokinetic studies.

Materials and Reagents

e Lansoprazole reference standard

o Lansoprazole Sulfide-13C6 (Internal Standard)
o HPLC-grade methanol and acetonitrile

e LC-MS grade formic acid and ammonium formate
o Ultrapure water

e Human plasma (with K2-EDTA as anticoagulant)
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Preparation of Solutions

Stock Solutions (1 mg/mL): Prepare individual stock solutions of Lansoprazole and
Lansoprazole Sulfide-13C6 in methanol.

Working Standard Solutions: Prepare serial dilutions of the Lansoprazole stock solution with
a 50:50 (v/v) mixture of methanol and water to create calibration standards.

Internal Standard Working Solution (100 ng/mL): Dilute the Lansoprazole Sulfide-13C6
stock solution with 50:50 (v/v) methanol:water.

Sample Preparation

Pipette 100 pL of plasma sample, calibration standard, or quality control (QC) sample into a
microcentrifuge tube.

Add 20 pL of the Internal Standard Working Solution (100 ng/mL Lansoprazole Sulfide-
13C6).

Add 400 L of ice-cold acetonitrile to precipitate proteins.
Vortex the mixture vigorously for 1 minute.
Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.

Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

LC System: A UPLC or HPLC system capable of gradient elution.
Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 um).

Mobile Phase A: 0.1% formic acid in water with 5 mM ammonium formate.
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¢ Mobile Phase B: 0.1% formic acid in acetonitrile.
e Flow Rate: 0.4 mL/min.

o Gradient: A suitable gradient to ensure separation of Lansoprazole from endogenous plasma
components.

o Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source in positive ion mode.

o Detection: Multiple Reaction Monitoring (MRM). The specific precursor and product ions for
Lansoprazole and Lansoprazole Sulfide-13C6 should be optimized. For Lansoprazole
Sulfide-13C6, the precursor ion will be shifted by +6 Da compared to the unlabeled sulfide.

Experimental Workflow

The following diagram outlines the general workflow for the bioanalysis of Lansoprazole using
Lansoprazole Sulfide-13C6 as an internal standard.
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Fig. 2: Bioanalytical workflow for Lansoprazole quantification.
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Conclusion

Lansoprazole Sulfide-13C6 is an essential tool for researchers in the fields of pharmacology,
drug metabolism, and clinical chemistry. Its use as an internal standard ensures the accuracy
and reliability of quantitative bioanalytical methods, which are fundamental to understanding
the pharmacokinetic properties of Lansoprazole. This guide provides the necessary technical
information to source and effectively utilize this critical research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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